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Compound of Interest

Compound Name: 2'-Deoxyguanosine-d13

Cat. No.: B12389956 Get Quote

For researchers, scientists, and drug development professionals, this technical guide provides

an in-depth overview of 2'-Deoxyguanosine-d13, a deuterated internal standard crucial for

accurate quantification in complex biological matrices. This document details its

physicochemical properties, provides a comprehensive experimental protocol for its use in

liquid chromatography-tandem mass spectrometry (LC-MS/MS), and illustrates its metabolic

context.

Core Data Presentation
The following table summarizes the key quantitative data for both unlabeled and deuterated 2'-

Deoxyguanosine.

Property 2'-Deoxyguanosine 2'-Deoxyguanosine-d13

Molecular Formula C₁₀H₁₃N₅O₄ C₁₀D₁₃N₅O₄

Molecular Weight 267.24 g/mol [1] ~280.33 g/mol

CAS Number 961-07-9[1]
Not available (often referenced

by the unlabeled CAS number)

Metabolic Pathway of 2'-Deoxyguanosine
2'-Deoxyguanosine plays a critical role in cellular metabolism, particularly in the salvage

pathway for purine nucleotides. The initial and rate-limiting step in its intracellular utilization is
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the phosphorylation by deoxyguanosine kinase (dGK), a mitochondrial enzyme. This process

converts 2'-deoxyguanosine into 2'-deoxyguanosine monophosphate (dGMP), which is

subsequently phosphorylated to the triphosphate form (dGTP) and incorporated into

mitochondrial DNA (mtDNA). The DGUOK gene provides the instructions for making the

deoxyguanosine kinase enzyme[2]. Reduced activity of this enzyme due to genetic variants

can lead to mitochondrial DNA depletion and is associated with disorders affecting the liver,

brain, and muscles[2].
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Metabolic Pathway of 2'-Deoxyguanosine

Phosphorylation Cascade

2'-Deoxyguanosine

2'-Deoxyguanosine Monophosphate (dGMP)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 5 Tech Support

https://www.benchchem.com/product/b12389956?utm_src=pdf-custom-synthesis
https://figshare.com/articles/journal_contribution/Novel_LC_ESI_MS_MS_sup_n_sup_Method_for_the_Characterization_and_Quantification_of_2_Deoxyguanosine_Adducts_of_the_Dietary_Carcinogen_2_Amino_1_methyl_6_phenylimidazo_4_5_i_b_i_pyridine_by_2_D_Linear_Quadrupole_Ion_Trap_Mass_Spectrometry/3025924
https://figshare.com/articles/journal_contribution/Novel_LC_ESI_MS_MS_sup_n_sup_Method_for_the_Characterization_and_Quantification_of_2_Deoxyguanosine_Adducts_of_the_Dietary_Carcinogen_2_Amino_1_methyl_6_phenylimidazo_4_5_i_b_i_pyridine_by_2_D_Linear_Quadrupole_Ion_Trap_Mass_Spectrometry/3025924
https://figshare.com/articles/journal_contribution/Novel_LC_ESI_MS_MS_sup_n_sup_Method_for_the_Characterization_and_Quantification_of_2_Deoxyguanosine_Adducts_of_the_Dietary_Carcinogen_2_Amino_1_methyl_6_phenylimidazo_4_5_i_b_i_pyridine_by_2_D_Linear_Quadrupole_Ion_Trap_Mass_Spectrometry/3025924
https://figshare.com/articles/journal_contribution/Novel_LC_ESI_MS_MS_sup_n_sup_Method_for_the_Characterization_and_Quantification_of_2_Deoxyguanosine_Adducts_of_the_Dietary_Carcinogen_2_Amino_1_methyl_6_phenylimidazo_4_5_i_b_i_pyridine_by_2_D_Linear_Quadrupole_Ion_Trap_Mass_Spectrometry/3025924
https://medlineplus.gov/download/genetics/gene/dguok.pdf
https://www.benchchem.com/product/b12389956#cas-number-and-molecular-weight-of-2-deoxyguanosine-d13
https://www.benchchem.com/product/b12389956#cas-number-and-molecular-weight-of-2-deoxyguanosine-d13
https://www.benchchem.com/product/b12389956#cas-number-and-molecular-weight-of-2-deoxyguanosine-d13
https://www.benchchem.com/product/b12389956#cas-number-and-molecular-weight-of-2-deoxyguanosine-d13
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b12389956?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12389956?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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